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Compound of Interest

Compound Name: Thiol-PEG6-alcohol

Cat. No.: B611347 Get Quote

Essential Safety and Handling Guide for Thiol-
PEG6-alcohol
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Thiol-PEG6-alcohol, including detailed operational and disposal

plans.

Chemical Identifier:

Product Name: Thiol-PEG6-alcohol

Synonyms: HS-PEG6-OH[1]

CAS Number: 194425-46-2[2]

Hazard Identification and Personal Protective
Equipment (PPE)
While some suppliers classify Thiol-PEG6-alcohol as not hazardous, others indicate it can be

harmful if swallowed, cause skin and eye irritation, and may lead to respiratory irritation.[2][3]

Due to the presence of a thiol group, a strong, unpleasant odor is also a primary concern.[4][5]

Therefore, stringent adherence to safety protocols is crucial.
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Recommended Personal Protective Equipment (PPE):

PPE Category Item Specifications

Engineering Controls Chemical Fume Hood

All handling of Thiol-PEG6-

alcohol must be conducted in a

certified chemical fume hood to

mitigate vapor inhalation and

control odor.[3][6]

Hand Protection Chemical-resistant gloves

Nitrile rubber gloves with a

minimum thickness of >0.11

mm and a breakthrough time

of >480 minutes are

recommended.[7] Always

inspect gloves before use.

Eye and Face Protection Safety Goggles
Wear tightly fitting safety

goggles with side-shields.[3][8]

Skin and Body Protection Laboratory Coat

A standard lab coat should be

worn to protect against

splashes.

Respiratory Protection Respirator

If exposure limits are exceeded

or irritation is experienced, a

full-face respirator may be

necessary.[8]

Handling and Storage Protocols
Proper handling and storage are critical to maintaining the integrity of Thiol-PEG6-alcohol and

ensuring a safe laboratory environment.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure a bleach bath (a 1:1 mixture of commercial bleach and

water) is prepared within the fume hood for immediate decontamination of glassware and

utensils.[4]
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Transfer: Use a syringe or cannula for liquid transfers to minimize odor release. Avoid

pouring or pipetting solutions of volatile thiol compounds.[9]

Reaction Setup: If running a reaction, ensure the system is closed or isolated. Any exhaust

should be passed through a bleach trap to neutralize thiol vapors.[4]

Post-Handling: Thoroughly wash hands and any exposed skin after handling.[3]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[8]

The recommended storage temperature is -20°C for long-term stability.[3]

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is necessary.

Spill Management:

Small Spills: For small spills within the fume hood, use an inert absorbent material like sand

or vermiculite.[6] Do not use combustible materials such as paper towels to absorb the bulk

of the liquid.[6]

Decontamination: After absorbing the spill, decontaminate the area with a bleach solution.[6]

Disposal of Cleanup Materials: Place all contaminated absorbent materials and disposable

items (e.g., gloves) into a sealable plastic bag labeled as "Hazardous Waste" containing

thiols.[6][10]

First Aid Measures:
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Exposure Route First Aid Procedure

Skin Contact

Immediately wash the affected area with

copious amounts of water for at least 15

minutes while removing contaminated clothing.

[3] If irritation persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, ensuring to separate the

eyelids.[3] If irritation persists, seek medical

attention.

Inhalation

Move the individual to fresh air. If symptoms

persist or in severe cases, seek medical

attention.[3]

Ingestion

Wash out the mouth with plenty of water for at

least 15 minutes. Seek immediate medical

attention.[3]

Disposal Plan
Proper disposal of Thiol-PEG6-alcohol and associated waste is essential to prevent

environmental contamination and odor issues.

Waste Neutralization and Disposal Workflow:

Thiol-PEG6-alcohol Disposal Workflow

Step-by-Step Disposal Guidance:

Decontamination of Glassware: Immediately after use, submerge all contaminated glassware

in a prepared bleach bath and allow it to soak for at least 14 hours to neutralize the thiol.[11]

Liquid Waste: Unused Thiol-PEG6-alcohol and reaction mixtures should be treated as

hazardous waste. Small quantities can be neutralized by slowly adding them to a stirred

bleach solution in a fume hood.[10] The resulting neutralized solution must be disposed of as

hazardous waste.[10]
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Solid Waste: Disposable items such as gloves and absorbent pads that have come into

contact with the thiol should be placed in a sealable plastic bag to contain the odor and

disposed of in a designated hazardous waste container.[10]

Final Disposal: Arrange for the collection of all hazardous waste by your institution's

Environmental Health & Safety (EHS) department.[6] Ensure all waste containers are clearly

labeled as containing thiol waste.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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